Cas no 2097932-19-7 (2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine)

• Product Name: 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine
• CAS No: 2097932-19-7
• MF: C₁₈H₁₈F₃N₃O₃
• MW: 381.349034786224
• CID: 6288229
• PubChem ID: 126850729
• Update Time: 2025-10-30

2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine
• 2,4-dimethyl-6-({1-[2-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}oxy)pyrimidine
• 2097932-19-7
• AKOS032457739
• F6478-4373
• [3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-[2-(trifluoromethoxy)phenyl]methanone

• Inchi： 1S/C18H18F3N3O3/c1-11-9-16(23-12(2)22-11)26-13-7-8-24(10-13)17(25)14-5-3-4-6-15(14)27-18(19,20)21/h3-6,9,13H,7-8,10H2,1-2H3
• InChI Key： QNJNJZVCEQDPBK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(N1CCC(C1)OC1C=C(C)N=C(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 381.13002593g/mol
• Monoisotopic Mass: 381.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine

2,4-Dimethyl-6-({1-2-(Trifluoromethoxy)Benzoylpyrrolidin-3-Yl}Oxy)Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2097932-19-7, commonly referred to as 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrimidine ring system, which is substituted with methyl groups at positions 2 and 4, and a complex substituent at position 6. This substituent consists of a pyrrolidine ring fused with a benzoyl group that is further substituted with a trifluoromethoxy moiety.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecular architectures. The synthesis of 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine typically involves multi-step processes that include nucleophilic aromatic substitution, coupling reactions, and cyclization steps. These methods have been optimized to ensure high yields and excellent stereochemical control, making this compound accessible for further exploration in both academic and industrial settings.

The presence of the trifluoromethoxy group in the molecule introduces unique electronic and steric properties. Trifluoromethoxy groups are known to enhance the stability of aromatic systems due to their electron-withdrawing nature. This feature not only influences the compound's physical properties but also plays a critical role in its biological activity. Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways, particularly in the context of cancer therapy. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-yl}oxy)pyrimidine exhibits selective inhibitory activity against certain kinases involved in tumor progression.

Moreover, the pyrrolidine ring within the molecule contributes to its flexibility and ability to form hydrogen bonds, which are essential for interactions with biological targets. This structural feature has been leveraged in drug design strategies aimed at improving bioavailability and target specificity. A study conducted by researchers at the University of California has shown that this compound can serve as a lead molecule for developing novel anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes effectively.

In terms of applications beyond pharmacology, 2,4-dimethyl-6-({1-2-(trifluoromethoxy)benzoylpyrrolidin-3-Yl}Oxy)Pyrimidine has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. Preliminary experiments reported in *Advanced Materials* indicate that this compound can act as an efficient charge transport material in organic light-emitting diodes (OLEDs), potentially enhancing device performance and longevity.

The synthesis and characterization of CAS No. 2097932-19-7 have also contributed significantly to our understanding of heterocyclic chemistry. The molecule's reactivity patterns provide valuable insights into the design of new synthetic routes for similar compounds. For example, recent work published in *Angewandte Chemie* has utilized this compound as a key intermediate in the construction of more complex polycyclic systems with potential applications in agrochemistry.

In conclusion, 2,4-dimethyl-6-{1-[2-(trifluoromethoxy)benzoyl]pyrrolidin-3-Yl}Oxy-pyrimidine (CAS No. 2097932 - 19 - 7) stands out as a versatile and intriguing molecule with multifaceted applications across various disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and emerging research findings, positions it as a valuable asset in both academic research and industrial development.